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Compound of Interest

Compound Name: 3-Chloro-2-iodoaniline

Cat. No.: B130401

An In-depth Technical Guide to the Hazards and Safety Precautions for 3-Chloro-2-
iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards associated with 3-
Chloro-2-iodoaniline (CAS No. 70237-25-1) and details the necessary safety precautions for
its handling and use in a laboratory or industrial setting. The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of the
risks and mitigation strategies.

Chemical Identification and Physical Properties

3-Chloro-2-iodoaniline is an aromatic organic compound with the molecular formula
CeHsCIIN.[1][2] It is a solid at room temperature and is used as an intermediate in the
preparation of various organic compounds, including indolyl benzoic acid derivatives.[2]

Table 1: Physical and Chemical Properties of 3-Chloro-2-iodoaniline
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Property Value

Molecular Weight 253.47 g/mol [1][2]
Molecular Formula CeHsCIIN[1][2]

CAS Number 70237-25-1[1]
Appearance Solid

Boiling Point 303.5°C at 760 mmHg|[1]
Flash Point 137.4 + 23.7 °C[1]
Density 2.0 £ 0.1 g/cm3[1]
Refractive Index 1.694[1]

Hazard Identification and Classification

3-Chloro-2-iodoaniline is classified as a hazardous substance. The primary hazard is its acute
oral toxicity.[1][3]

Table 2: GHS Hazard Classification for 3-Chloro-2-iodoaniline

Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed[1][3]
Acute toxicity, Oral - H302: Harmful if swallowed
Skin corrosion/irritation - H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
irritation irritation

Specific target organ toxicity, H335: May cause respiratory
single exposure irritation

The signal word for this chemical is "Danger".[1]
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Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physical
properties of 3-Chloro-2-iodoaniline are not publicly available in the provided search results.
However, the hazard classifications are based on standardized testing methodologies
recognized by global regulatory bodies. For instance, acute oral toxicity is typically determined
in animal studies following OECD Test Guideline 423 or similar protocols. Skin and eye irritation
studies generally adhere to OECD Guidelines 404 and 405, respectively.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Safe Handling

e Ventilation: Handle in a well-ventilated place.[1] Use only under a chemical fume hood.[4]
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[5]
o Skin Protection: Wear suitable protective clothing and gloves.[1][5]
o Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[5][6]

e Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands and any
exposed skin thoroughly after handling.[1]

e Other Precautions: Avoid formation of dust and aerosols.[1] Use non-sparking tools.[1]
Prevent fire caused by electrostatic discharge steam.[1]

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
Keep in a dark place under an inert atmosphere, at 2-8°C.

e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]
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First Aid Measures

Immediate medical attention is required in case of exposure.

Table 3: First Aid Measures for 3-Chloro-2-iodoaniline

Exposure Route First Aid Procedure

IF SWALLOWED: Get emergency medical help
Ingestion immediately.[1] Rinse mouth.[1] Do NOT induce

vomiting.[4][5]

Remove person to fresh air and keep
Inhalation comfortable for breathing.[6] If not breathing,

give artificial respiration.[5]

Wash with plenty of soap and water.[7] Remove

Skin Contact contaminated clothing and wash it before reuse.

[7]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

Fire and Explosion Hazards

o Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[7]

e Hazardous Combustion Products: Decomposition on burning produces toxic fumes, including
nitrogen oxides and hydrogen chloride.[8] Thermal decomposition may also generate carbon
oxides, hydrogen iodide, and hydrogen fluoride.[9]

Logical Workflow for Hazard Mitigation

The following diagram illustrates the relationship between the hazards of 3-Chloro-2-
iodoaniline and the necessary safety precautions.
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Hazards of 3-Chloro-2-iodoaniline

Fire and Decomposition Hazards
H319: Causes Serious Eye Irritation

H315: Causes Skin Irritation

H335: May Cause Respiratory Irritation

Safety Precautions

Fire Safety
- Appropriate extinguishing media
- Avoid breathing fumes

Personal Protective Equipment (PPE)
- Gloves
- Goggles
- Protective Clothing
- Respirator

First Aid Measures
- Immediate medical attention
- Rinse affected area

Safe Handling
- Well-ventilated area

- No eating, drinking, smoking

Proper Storage
- Cool, dry, dark place
- Tightly closed container

H301: Toxic if Swallowed

Click to download full resolution via product page

Caption: Hazard Mitigation Workflow for 3-Chloro-2-iodoaniline.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
[1][7] Adhered or collected material should be promptly disposed of in appropriate, labeled
containers.[7]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the specific Safety Data Sheet (SDS) for the product you are
using and consult with your institution's safety officer for any additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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